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Compound of Interest

Compound Name: Ofornine

CAS No.: 87784-12-1

Cat. No.: B1619044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

synthesis, and pharmacological actions of Ofornine. The information is curated to support

research and development efforts in the field of antihypertensive agents.

Core Chemical and Physical Data
Ofornine is a synthetic compound recognized for its potential as an antihypertensive agent.[1]

Its fundamental properties are summarized below.
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Property Value Reference

CAS Number 87784-12-1 [1]

Molecular Formula C₁₇H₁₉N₃O [1]

Molecular Weight 281.359 g/mol [1]

IUPAC Name

1-Piperidinyl(2-(4-

pyridinylamino)phenyl)methan

one

[1]

Boiling Point 479°C at 760 mmHg

Density 1.203 g/cm³

Appearance Not specified

Solubility Not specified

Synthesis Protocol
The synthesis of Ofornine can be achieved through a three-step process as outlined in the

patent literature.[1] The general workflow is depicted below.
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Caption: Synthesis workflow for Ofornine.

Experimental Protocol: Synthesis of Ofornine
Step 1: Synthesis of 2-(4-pyridylamino)benzoic acid

In a suitable reaction vessel, combine 4-chloropyridine hydrochloride and anthranilic acid.[1]

The reaction is typically carried out in a suitable solvent and may require heating.

Upon completion, the product, 2-(4-pyridylamino)benzoic acid, is isolated and purified using

standard techniques such as recrystallization or chromatography.

Step 2: Synthesis of 2-(4-pyridinylamino)-benzoyl chloride

The 2-(4-pyridylamino)benzoic acid obtained from the previous step is treated with thionyl

chloride.[1]

This reaction converts the carboxylic acid to an acyl chloride.[1]
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The reaction is typically performed in an inert solvent and may require gentle heating.

Excess thionyl chloride is removed, often by distillation, to yield the crude 2-(4-

pyridinylamino)-benzoyl chloride.[1]

Step 3: Synthesis of Ofornine (1-Piperidinyl(2-(4-pyridinylamino)phenyl)methanone)

The crude 2-(4-pyridinylamino)-benzoyl chloride is dissolved in an appropriate aprotic

solvent.

Piperidine is added to the solution, leading to an amide formation reaction.[1]

The reaction mixture is stirred for a sufficient period to ensure completion.

The final product, Ofornine, is then isolated and purified. Purification may involve extraction,

washing to remove impurities, and recrystallization or column chromatography to obtain the

pure compound.

Pharmacological Properties and Mechanism of
Action
Ofornine exhibits antihypertensive properties through a multi-faceted mechanism of action,

primarily as a vasodilator and a presynaptic adrenolytic agent.[1] There is also evidence

suggesting the involvement of dopaminergic pathways.[1]

Vasodilatory Action
The vasodilatory effect of Ofornine contributes to the reduction of peripheral vascular

resistance, a key factor in lowering blood pressure. This action is likely mediated through

signaling pathways that lead to the relaxation of vascular smooth muscle cells. A plausible

pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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